Cas no 868218-65-9 (1-(4-methoxybenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-methoxybenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 868218-65-9
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 6251946
• PubChem ID: 2148790
• Update Time: 2025-11-05

1-(4-methoxybenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• AKOS024609773
• 1-(4-methoxyphenyl)sulfonyl-2-(naphthalen-1-ylmethylsulfanyl)-4,5-dihydroimidazole
• 868218-65-9
• F1804-0256
• 1-(4-methoxybenzenesulfonyl)-2-{[(naphthalen-1-yl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 1-((4-methoxyphenyl)sulfonyl)-2-((naphthalen-1-ylmethyl)thio)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C21H20N2O3S2/c1-26-18-9-11-19(12-10-18)28(24,25)23-14-13-22-21(23)27-15-17-7-4-6-16-5-2-3-8-20(16)17/h2-12H,13-15H2,1H3
• InChI Key： SMGKNICFZNWQSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C(=NCC1)SCC1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 412.09153485g/mol
• Monoisotopic Mass: 412.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.6Ų

Additional information on 1-(4-methoxybenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Compound CAS No 868218-65-9: 1-(4-Methoxybenzenesulfonyl)-2-{(Naphthalen-1-yl)methylsulfanyl}-4,5-Dihydro-1H-Imidazole

The compound with CAS No 868218-65-9, known as 1-(4-methoxybenzenesulfonyl)-2-{(naphthalen-1-yl)methylsulfanyl}-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a 4-methoxybenzenesulfonyl group with a naphthalen-1-ylmethylsulfanyl substituent attached to a 4,5-dihydroimidazole ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. The imidazole ring in this compound serves as a versatile scaffold for various biological activities. For instance, the presence of the 4-methoxybenzenesulfonyl group enhances the molecule's solubility and stability, while the naphthalen-1-ylmethylsulfanyl substituent introduces aromaticity and potential electronic effects that can influence binding affinity in biological systems. These properties make the compound a promising candidate for exploring new therapeutic agents targeting specific molecular pathways.

In addition to its pharmaceutical potential, this compound has shown promise in materials science. The combination of sulfur-containing groups and aromatic systems within its structure makes it suitable for applications in organic electronics. Researchers have explored the use of such molecules in designing novel semiconducting materials due to their ability to modulate electronic properties through functional group substitution. The naphthalene moiety, in particular, contributes to the conjugation length of the molecule, which is critical for achieving desired electronic characteristics in such materials.

From a synthetic perspective, the preparation of this compound involves a multi-step process that showcases advanced organic synthesis techniques. The synthesis typically begins with the preparation of the imidazole core, followed by sequential functionalization with the sulfonyl and sulfanyl groups. This process requires precise control over reaction conditions to ensure high yields and purity of the final product. The development of efficient synthetic routes for such complex molecules is an active area of research, driven by the demand for scalable production methods in both academia and industry.

Recent advancements in computational chemistry have also provided deeper insights into the structural and electronic properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic systems, which influences its optical and electronic properties. These findings are particularly valuable for applications in optoelectronics, where understanding molecular behavior at the quantum level is essential for designing devices with enhanced performance.

In conclusion, CAS No 868218-65-9 represents a fascinating example of how modern organic chemistry can yield molecules with multifaceted applications. Its unique structure combines functional groups that offer versatility in both chemical reactivity and physical properties. As research continues to uncover new insights into its potential uses, this compound stands at the forefront of innovation in drug discovery, materials science, and beyond.